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Compound of Interest

Compound Name: 3-Fluorobenzylamine

Cat. No.: B089504 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of 3-
Fluorobenzylamine is critical for ensuring laboratory safety and environmental protection. This

guide provides a comprehensive, step-by-step approach to its disposal, adhering to standard

safety protocols. 3-Fluorobenzylamine is a combustible liquid that can cause severe skin

burns, serious eye damage, and respiratory irritation, necessitating careful handling during its

use and disposal.[1][2][3]

Pre-Disposal Safety and Handling
Before beginning the disposal process, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE). This includes:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat and other protective clothing to prevent skin contact.[1][3][4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of vapors.[1][3] Ensure that an emergency eyewash station and safety shower

are readily accessible.[1]
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Avoid mixing 3-Fluorobenzylamine with the following substances, as this can lead to

hazardous reactions:

Strong oxidizing agents

Strong acids[1]

Step-by-Step Disposal Procedure
The recommended method for the disposal of 3-Fluorobenzylamine is to engage a licensed

professional waste disposal service.[1][3] The following steps outline the process for collecting

and preparing the chemical waste for pickup.

1. Waste Collection:

Designate a specific, properly labeled, and sealed container for the collection of 3-
Fluorobenzylamine waste.

The container should be made of a material compatible with the chemical and kept closed

when not in use.

Do not mix with incompatible waste streams.

2. Neutralization of Small Spills:

In the event of a small spill, contain the spillage using a non-combustible absorbent material

such as sand, earth, diatomaceous earth, or vermiculite.[1][4]

Carefully collect the absorbent material and place it into the designated hazardous waste

container.

Clean the spill area thoroughly.

3. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3-
Fluorobenzylamine".
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Include any relevant hazard symbols (e.g., corrosive, flammable).

4. Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from sources

of ignition.[1]

The storage area should be designated for corrosive and combustible materials.

5. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal company to schedule a pickup.

Provide them with accurate information about the waste material.

Quantitative Data Summary
Property Value

Molecular Weight 125.14 g/mol [2]

Density 1.097 g/mL at 25 °C[5]

Flash Point 71 °C (159.8 °F) - closed cup[5]

Disposal Workflow
The following diagram illustrates the logical flow of the proper disposal procedure for 3-
Fluorobenzylamine.

Preparation Waste Collection & Handling
Storage & Final Disposal

Start: Have 3-Fluorobenzylamine Waste
Wear Appropriate PPE

(Gloves, Goggles, Lab Coat)
Work in a Well-Ventilated

Fume Hood
Collect waste in a

designated, sealed container
Small Spill Occurs

Contain with non-combustible
absorbent material

Yes Label container clearly:
'Hazardous Waste - 3-Fluorobenzylamine'

No

Collect absorbent and place
in waste container

Store container in a cool,
dry, well-ventilated area

Contact EHS or certified
waste disposal company

End: Professional Disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC155500010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluorobenzylamine
https://www.sigmaaldrich.com/SG/en/product/aldrich/126896
https://www.sigmaaldrich.com/SG/en/product/aldrich/126896
https://www.benchchem.com/product/b089504?utm_src=pdf-body
https://www.benchchem.com/product/b089504?utm_src=pdf-body
https://www.benchchem.com/product/b089504?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. Proper Disposal Workflow for 3-Fluorobenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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